Cas no 10076-00-3 (2,6,8,10-Dodecatetraenamide, N-(2-methylpropyl)-, (2E,6E,8E,10E)-)

• Product Name: 2,6,8,10-Dodecatetraenamide, N-(2-methylpropyl)-, (2E,6E,8E,10E)-
• CAS No: 10076-00-3
• MF: C₁₆H₂₅NO
• MW: 247.375804662704
• CID: 1126226
• PubChem ID: 160493
• Update Time: 2025-04-20

2,6,8,10-Dodecatetraenamide, N-(2-methylpropyl)-, (2E,6E,8E,10E)- Chemical and Physical Properties

Names and Identifiers

• 2,6,8,10-Dodecatetraenamide, N-(2-methylpropyl)-, (2E,6E,8E,10E)-
• N-(2-methylpropyl)dodeca-2,6,8,10-tetraenamide
• DTXSID60276486
• PD120400
• 10076-00-3
• FT-0778077
• FT-0778078
• dodeca-2,6,8,10-tetraenoic isobutylamide
• (2E,6E,8E,10E)-N-Isobutyldodeca-2,6,8,10-tetraenamide
• CHEBI:66166
• beta-sanshool
• LMFA08020167
• Q27134694
• PD120399
• (2E,6E,8E,10E)-N-(2-methylpropyl)dodeca-2,6,8,10-tetraenamide
• SCHEMBL4882735
• SCHEMBL4882724

• Inchi： 1S/C16H25NO/c1-4-5-6-7-8-9-10-11-12-13-16(18)17-14-15(2)3/h4-9,12-13,15H,10-11,14H2,1-3H3,(H,17,18)/b5-4+,7-6+,9-8+,13-12+
• InChI Key： SBXYHCVXUCYYJT-UMYNZBAMSA-N
• SMILES： O=C(/C=C/CC/C=C/C=C/C=C/C)NCC(C)C

Computed Properties

• Exact Mass: 247.19375
• Monoisotopic Mass: 247.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• XLogP3: 4.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 4.17440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines